Cas no 2171706-23-1 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,4-dimethylpyrrolidine-3-carboxylic acid)
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,4-dimethylpyrrolidine-3-carboxylic acid Chemical and Physical Properties
Names and Identifiers
-
- 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,4-dimethylpyrrolidine-3-carboxylic acid
- EN300-1544913
- 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3,4-dimethylpyrrolidine-3-carboxylic acid
- 2171706-23-1
-
- Inchi: 1S/C26H30N2O5/c1-4-22(23(29)28-13-16(2)26(3,15-28)24(30)31)27-25(32)33-14-21-19-11-7-5-9-17(19)18-10-6-8-12-20(18)21/h5-12,16,21-22H,4,13-15H2,1-3H3,(H,27,32)(H,30,31)
- InChI Key: PSCUEGMTHJBHKG-UHFFFAOYSA-N
- SMILES: OC(C1(C)CN(C(C(CC)NC(=O)OCC2C3C=CC=CC=3C3=CC=CC=C23)=O)CC1C)=O
Computed Properties
- Exact Mass: 450.21547206g/mol
- Monoisotopic Mass: 450.21547206g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 33
- Rotatable Bond Count: 7
- Complexity: 735
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 3
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4
- Topological Polar Surface Area: 95.9Ų
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,4-dimethylpyrrolidine-3-carboxylic acid Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1544913-0.05g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3,4-dimethylpyrrolidine-3-carboxylic acid |
2171706-23-1 | 0.05g |
$2829.0 | 2023-06-05 | ||
| Enamine | EN300-1544913-0.1g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3,4-dimethylpyrrolidine-3-carboxylic acid |
2171706-23-1 | 0.1g |
$2963.0 | 2023-06-05 | ||
| Enamine | EN300-1544913-0.25g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3,4-dimethylpyrrolidine-3-carboxylic acid |
2171706-23-1 | 0.25g |
$3099.0 | 2023-06-05 | ||
| Enamine | EN300-1544913-0.5g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3,4-dimethylpyrrolidine-3-carboxylic acid |
2171706-23-1 | 0.5g |
$3233.0 | 2023-06-05 | ||
| Enamine | EN300-1544913-1.0g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3,4-dimethylpyrrolidine-3-carboxylic acid |
2171706-23-1 | 1g |
$3368.0 | 2023-06-05 | ||
| Enamine | EN300-1544913-2.5g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3,4-dimethylpyrrolidine-3-carboxylic acid |
2171706-23-1 | 2.5g |
$6602.0 | 2023-06-05 | ||
| Enamine | EN300-1544913-5.0g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3,4-dimethylpyrrolidine-3-carboxylic acid |
2171706-23-1 | 5g |
$9769.0 | 2023-06-05 | ||
| Enamine | EN300-1544913-10.0g |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3,4-dimethylpyrrolidine-3-carboxylic acid |
2171706-23-1 | 10g |
$14487.0 | 2023-06-05 | ||
| Enamine | EN300-1544913-50mg |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3,4-dimethylpyrrolidine-3-carboxylic acid |
2171706-23-1 | 50mg |
$768.0 | 2023-09-25 | ||
| Enamine | EN300-1544913-100mg |
1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoyl]-3,4-dimethylpyrrolidine-3-carboxylic acid |
2171706-23-1 | 100mg |
$804.0 | 2023-09-25 |
1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,4-dimethylpyrrolidine-3-carboxylic acid Related Literature
-
1. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
-
J. Xu,T. J. Carrocci,A. A. Hoskins Chem. Commun., 2016,52, 549-552
-
Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
-
Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,4-dimethylpyrrolidine-3-carboxylic acid
Compound CAS No 2171706-23-1: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,4-dimethylpyrrolidine-3-carboxylic Acid
The compound with CAS No 2171706-23-1, named 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,4-dimethylpyrrolidine-3-carboxylic acid, is a complex organic molecule with significant potential in various fields of chemical research and application. This compound is characterized by its unique structure, which includes a fluorenylmethoxycarbonyl (Fmoc) group, a butanoyl chain, and a pyrrolidine ring with specific substituents. The combination of these structural elements makes it a valuable compound in the realms of organic synthesis, medicinal chemistry, and materials science.
The Fmoc group is a well-known protecting group in peptide synthesis, widely used for its stability and ease of removal under basic conditions. In this compound, the Fmoc group is attached to an amino group via a butanoyl linker, which introduces flexibility and functionality to the molecule. The pyrrolidine ring, substituted with two methyl groups at positions 3 and 4, adds rigidity and potential for further functionalization. The carboxylic acid group at position 3 of the pyrrolidine ring provides an additional site for chemical modification or interaction.
Recent studies have highlighted the importance of such compounds in drug discovery and development. The Fmoc group's role in protecting amino groups during peptide synthesis has been extensively explored, and its application in this compound suggests potential use in constructing bioactive molecules. The presence of the pyrrolidine ring with methyl substituents adds to the molecule's complexity and may contribute to its pharmacokinetic properties, such as solubility and bioavailability.
In terms of synthesis, this compound can be prepared through a series of well-established organic reactions. The key steps likely involve the coupling of the Fmoc-amino butanoyl chain with the substituted pyrrolidine carboxylic acid. This process may require activation of the carboxylic acid group using coupling agents like HATU or EDCl, followed by deprotection of any temporary protecting groups if necessary. The use of modern synthetic techniques ensures high yields and purity, making this compound accessible for further research.
From an applications perspective, this compound could serve as a building block for more complex molecules in medicinal chemistry. Its structure suggests potential use as a precursor for peptide-based drugs or as a component in larger molecular frameworks. Additionally, the presence of the Fmoc group allows for controlled deprotection during synthesis, enabling precise control over the molecule's functional groups.
Recent advancements in computational chemistry have also provided new insights into the properties of such compounds. Molecular modeling studies can predict the compound's behavior in different environments, aiding in its optimization for specific applications. For instance, simulations can reveal how the Fmoc group interacts with other molecules or how the pyrrolidine ring contributes to overall molecular stability.
In conclusion, CAS No 2171706-23-1 represents a sophisticated organic molecule with diverse potential applications. Its unique structure combines functional groups that are highly sought after in chemical research, making it a valuable tool for advancing drug discovery and materials science. As research continues to uncover new possibilities for such compounds, their role in shaping future innovations will undoubtedly grow.
2171706-23-1 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)butanoyl-3,4-dimethylpyrrolidine-3-carboxylic acid) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)